molecular formula C13H19O4P B8489080 Dimethyl 3-methyl-2-oxo-3-phenylbutylphosphonate CAS No. 87929-30-4

Dimethyl 3-methyl-2-oxo-3-phenylbutylphosphonate

Cat. No.: B8489080
CAS No.: 87929-30-4
M. Wt: 270.26 g/mol
InChI Key: KWQAEGBIZYWVQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl 3-methyl-2-oxo-3-phenylbutylphosphonate is a useful research compound. Its molecular formula is C13H19O4P and its molecular weight is 270.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

87929-30-4

Molecular Formula

C13H19O4P

Molecular Weight

270.26 g/mol

IUPAC Name

1-dimethoxyphosphoryl-3-methyl-3-phenylbutan-2-one

InChI

InChI=1S/C13H19O4P/c1-13(2,11-8-6-5-7-9-11)12(14)10-18(15,16-3)17-4/h5-9H,10H2,1-4H3

InChI Key

KWQAEGBIZYWVQJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC=CC=C1)C(=O)CP(=O)(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of n-butyl lithium in hexane (1.59N, 44.0 ml, 70.0 mmol) was added to a solution of dimethyl methylphosphonate (8.74 g, 70.0 mmol) in anhydrous THF (130 ml) cooled at -78° C. under argon atmosphere, and the mixture was stirred for 30 minutes. To this reaction mixture was added a solution of methyl 2-methyl-2-phenylpropionate (5.00 g, 28.0 mmol) in anhydrous THF (15 ml) at -78° C. The mixture was stirred for 2 hours, allowed to warm to room temperature and neutralized with acetic acid. The reaction mixture was diluted with water (10 ml), and concentrated. The residue was combined with ethyl acetate (100 ml) and water (30 ml). The separated organic layer was washed with water (30 ml) and brine, dried over anhydrous magnesium sulfate, and concentrated. The residue was distilled (b.p. 135°-141° C./0.05 mmHg) to give an oil of dimethyl 3-methyl-2-oxo-3-phenylbuthylphosphonate (5.73 g, 21.2 mmol, 75.7%). This compound was assigned the structure by the following data:
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
44 mL
Type
reactant
Reaction Step One
Quantity
8.74 g
Type
reactant
Reaction Step One
Name
Quantity
130 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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